Cas no 87339-76-2 (1,7-dihydroxy-4-methoxy-9H-xanthen-9-one)

• Product Name: 1,7-dihydroxy-4-methoxy-9H-xanthen-9-one
• CAS No: 87339-76-2
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 1878695
• PubChem ID: 5465785
• Update Time: 2025-04-21

1,7-dihydroxy-4-methoxy-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1,7-dihydroxy-4-methoxy-9H-xanthen-9-one
• 9H-Xanthen-9-one, 1,7-dihydroxy-4-methoxy-
• 1,7-dihydroxy-4-methoxyxanthen-9-one
• 1,7-Dihydroxy-4-methoxyxanthone
• AKOS040760874
• DTXSID80236284
• NSC661737
• 1,7-dihydroxy-4-methoxy-xanthen-9-one
• 1,7-Dihydroxy-4-methoxy-9H-xanthenone
• BDBM50485132
• Q27136019
• starbld0026872
• CHEBI:67553
• NSC-661737
• 87339-76-2
• CHEMBL484030

• Inchi： 1S/C14H10O5/c1-18-11-5-3-9(16)12-13(17)8-6-7(15)2-4-10(8)19-14(11)12/h2-6,15-16H,1H3
• InChI Key： YDZGWMWSKOGVLG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C(=CC=C(C1=2)OC)O)=O)O

Computed Properties

• Exact Mass: 258.05282342g/mol
• Monoisotopic Mass: 258.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 519.9±50.0 °C at 760 mmHg
• Flash Point: 205.2±23.6 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1,7-dihydroxy-4-methoxy-9H-xanthen-9-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone